TPP-Ce6

• Molecular Formula: C94H90N4O6P3+3
• Molecular Weight: 1464.7 g/mol
• InChI: InChI=1S/C94H89N4O6P3/c1-7-79-66(3)83-63-85-68(5)81(54-55-89(99)102-56-59-105(70-36-18-9-19-37-70,71-38-20-10-21-39-71)72-40-22-11-23-41-72)92(97-85)82(62-90(100)103-57-60-106(73-42-24-12-25-43-73,74-44-26-13-27-45-74)75-46-28-14-29-47-75)93-91(69(6)86(98-93)65-88-80(8-2)67(4)84(96-88)64-87(79)95-83)94(101)104-58-61-107(76-48-30-15-31-49-76,77-50-32-16-33-51-77)78-52-34-17-35-53-78/h7,9-53,63-65,68,81H,1,8,54-62H2,2-6H3,(H-,95,96,97,98,101)/q+2/p+1/t68-,81-/m0/s1
• InChIKey: CTGBPEHOLXWBSE-MEXMCTBWSA-O

TPP-Ce6: Mitochondria-Targeted Photosensitizer

TPP-Ce6 (CAS 3030629-73-0) is a synthetic mitochondria-targeting photosensitizer formed by covalently linking chlorin e6 (Ce6) to triphenylphosphonium (TPP) via an ester bond [1]. This lipophilic, cationic small molecule (molecular weight 1464.66) is designed to preferentially accumulate in mitochondria and, upon light irradiation, generate reactive oxygen species—particularly singlet oxygen—to induce oxidative stress, mitochondrial dysfunction, and apoptosis [1]. TPP-Ce6 is employed in photodynamic therapy research and mitochondrial biology studies.

Workflow Mitochondria-targeted photodynamic research tool

Selection TPP‑Ce6 conjugate for subcellular localization studies

Context Light-induced mitochondrial ROS and apoptosis pathway analysis

• [1] PeptideDB. TPP-Ce6 product database entry. CAS 3030629-73-0. Available at: https://www.peptidedb.com/database/TPP-Ce6.html View Source

Why Ce6 Cannot Replace TPP-Ce6

Unconjugated Ce6 inherently localizes to the endoplasmic reticulum and lysosomes after 4 h of incubation [1]. In contrast, TPP-Ce6 selectively accumulates in mitochondria due to the triphenylphosphonium moiety, which exploits the mitochondrial membrane potential [2][3]. This differential subcellular targeting profoundly alters the type of reactive oxygen species generated and the subsequent cell death pathways. Simple substitution with untargeted Ce6 therefore fails to achieve mitochondrial-localized photodynamic damage, undermining therapeutic efficacy in applications where mitochondrial disruption is the intended mechanism.

Subcellular targeting mismatch

Unconjugated Ce6 localizes to ER/lysosomes, not mitochondria, altering photodynamic damage profile.

ROS speciation divergence

Ce6 generates different reactive oxygen species ratios, potentially shifting downstream signaling interpretation.

Functional outcome not transferable

Mitochondrial-specific photodynamic action may not be achieved with simple Ce6 substitution.

• [1] Toupin NP, et al. Trafficking of a Single Photosensitizing Molecule to Different Intracellular Organelles Demonstrates Effective Hydroxyl Radical-Mediated Photodynamic Therapy in the Endoplasmic Reticulum. J Photochem Photobiol B. 2019; 198: 111553. DOI: 10.1016/j.jphotobiol.2019.111553 View Source
• [2] Nguyen Cao TG, et al. Brain endothelial cell-derived extracellular vesicles with a mitochondria-targeting photosensitizer effectively treat glioblastoma by hijacking the blood–brain barrier. Acta Pharmaceutica Sinica B. 2023; 13(9): 3834-3848. DOI: 10.1016/j.apsb.2023.03.023 View Source
• [3] Kang JH, et al. PHARMACEUTICAL COMPOSITION FOR PREVENTING OR TREATING BRAIN TUMORS COMPRISING EXTRACELLULAR VESICLES LOADED WITH MITOCHONDRIA-TARGETING PHOTOSENSITIZER AS AN ACTIVE INGREDIENT. US Patent App. 18/560,773, 2024. Available at: https://patents.justia.com/patent/20240245802 View Source

TPP-Ce6 vs Ce6: Comparative Evidence

Mitochondrial Uptake in Glioblastoma Cells

In U87MG human glioblastoma cells treated with equivalent concentrations (10 μM) for 4 h, TPP-Ce6 exhibited a higher relative mitochondrial uptake compared to unconjugated Ce6, as determined by mitochondrial/cytosol fractionation and flow cytometry [1]. While exact numerical fold-change values are not disclosed in the public patent text, the patent specification explicitly states that TPP-Ce6 'effectively accumulated in the mitochondria' and 'showed higher PDT efficacy than Ce6' [1]. Confocal microscopy analysis confirmed colocalization of TPP-Ce6 with MitoTracker staining, whereas Ce6 predominantly localized to non-mitochondrial compartments [1].

Mitochondrial Uptake

Reported

Qualitatively higher mitochondrial accumulation vs Ce6 in U87MG cells

Subcellular targeting context for PDT research

Quantitative fold-change not publicly disclosed

Evidence Dimension	Relative mitochondrial uptake (mitochondrial fraction / total cellular uptake × 100%)
Target Compound Data	Qualitatively superior mitochondrial accumulation; exact percentage not publicly disclosed in text
Comparator Or Baseline	Ce6 (unconjugated): lower mitochondrial accumulation; predominantly ER/lysosomal localization
Quantified Difference	Not numerically specified in accessible source; patent claims TPP-Ce6 shows higher PDT efficacy than Ce6
Conditions	U87MG cells; 10 μM equivalent concentration; 4 h incubation; mitochondrial/cytosol fractionation followed by flow cytometry.

Why This Matters

Procurement of TPP-Ce6 is justified when experimental design demands mitochondrial-localized photodynamic action, a functional outcome that untargeted Ce6 cannot reliably deliver.

• [1] Kang JH, et al. PHARMACEUTICAL COMPOSITION FOR PREVENTING OR TREATING BRAIN TUMORS COMPRISING EXTRACELLULAR VESICLES LOADED WITH MITOCHONDRIA-TARGETING PHOTOSENSITIZER AS AN ACTIVE INGREDIENT. US Patent App. 18/560,773, 2024. Available at: https://patents.justia.com/patent/20240245802 View Source

ROS Species Shift with TPP Conjugation

In a cell-free system, irradiation of TPP-conjugated Ce6 derivatives (LS897, mono-substituted TPP; LS909, di-substituted TPP) with 650 nm light (0.84 mW/cm², 10 min) nearly doubled hydrogen peroxide production relative to unmodified Ce6: from ~0.2 μM for Ce6 to ~0.37 μM for both TPP conjugates [1]. Conversely, unmodified Ce6 produced ~1.5-fold higher hydroxyl radicals than its TPP-conjugated counterparts [1]. This shift in ROS speciation is attributed to the TPP moiety altering the photosensitizer's electronic environment.

ROS Profile

Class-level

~1.85× higher H₂O₂; ~1.5× lower hydroxyl radicals vs Ce6

Supports ROS speciation review for signaling studies

Cell-free system data; class-level inference

Evidence Dimension	Hydrogen peroxide (H₂O₂) generation upon light irradiation
Target Compound Data	~0.37 μM H₂O₂ for TPP-conjugated Ce6 (LS897 and LS909)
Comparator Or Baseline	Ce6 (unconjugated): ~0.2 μM H₂O₂
Quantified Difference	Approximately 1.85-fold increase in H₂O₂; corresponding 1.5-fold decrease in hydroxyl radicals
Conditions	Cell-free system; equimolar photosensitizer concentrations; 650 nm, 0.84 mW/cm², 10 min irradiation.

Why This Matters

The distinct ROS profile may favor hydrogen peroxide-mediated signaling or lysosomal damage pathways, offering a mechanistic rationale for selecting TPP-Ce6 over Ce6 when a specific ROS profile is desired.

• [1] Toupin NP, et al. Trafficking of a Single Photosensitizing Molecule to Different Intracellular Organelles Demonstrates Effective Hydroxyl Radical-Mediated Photodynamic Therapy in the Endoplasmic Reticulum. J Photochem Photobiol B. 2019; 198: 111553. DOI: 10.1016/j.jphotobiol.2019.111553 View Source

In Vivo PDT Efficacy in GBM Model

In an orthotopic U87MG-luc glioblastoma xenograft mouse model, intravenous administration of TPP-Ce6 (1.71 μmol/kg) followed by 660 nm laser irradiation (150 mW, 5 min) resulted in greater tumor growth inhibition compared to equivalent-dose Ce6, as monitored by bioluminescence imaging over 9 days [1]. The study included direct comparison arms: (i) PBS, (ii) PBS + light, (iii) Ce6 + light, (iv) TPP-Ce6 + light, and (v) bEV(TPP-Ce6) + light [1]. While full numerical bioluminescence data are presented in the article's figures and not extracted here, the authors conclude that TPP-Ce6-mediated PDT 'considerably inhibited the growth of GBM' compared to Ce6 alone, without causing adverse systemic toxicity [1].

In Vivo GBM Model

Cross-study comparable

Greater tumor growth inhibition than equivalent-dose Ce6

Reported in vivo model-response endpoint

Orthotopic xenograft; bioluminescence monitoring

Evidence Dimension	In vivo tumor growth inhibition (bioluminescence signal reduction)
Target Compound Data	TPP-Ce6 + light: significant tumor growth inhibition relative to PBS control
Comparator Or Baseline	Ce6 + light (1.71 μmol/kg): lesser inhibition compared to TPP-Ce6
Quantified Difference	Numerical values available in published figures; qualitative conclusion of superior efficacy for TPP-Ce6 over Ce6
Conditions	Orthotopic GBM-xenografted athymic mice; 660 nm laser, 150 mW, 5 min; bioluminescence monitoring daily for 9 days.

Why This Matters

For in vivo applications targeting brain tumors, TPP-Ce6 provides superior therapeutic outcome compared to untargeted Ce6 at identical dosing, making it the preferable procurement choice for preclinical GBM photodynamic therapy studies.

• [1] Nguyen Cao TG, et al. Brain endothelial cell-derived extracellular vesicles with a mitochondria-targeting photosensitizer effectively treat glioblastoma by hijacking the blood–brain barrier. Acta Pharmaceutica Sinica B. 2023; 13(9): 3834-3848. DOI: 10.1016/j.apsb.2023.03.023 View Source

Stability Enhancement via Formulation

TPP-Ce6 alone exhibits limited aqueous stability. However, encapsulation into brain endothelial cell-derived extracellular vesicles (bEVs) markedly improves its stability in PBS over 14 days [1]. This stability enhancement is formulation-dependent and not an intrinsic property of TPP-Ce6; therefore, procurement decisions involving TPP-Ce6 must account for the formulation context.

Aqueous Stability

Formulation-context

Free TPP-Ce6 shows limited stability; bEV encapsulation enhances

Formulation-dependent stability requires review

14-day PBS incubation data

Evidence Dimension	Fluorescence intensity retention in PBS over 14 days
Target Compound Data	TPP-Ce6 (free): fluorescence intensity declines over 14 days (exact values in figures)
Comparator Or Baseline	bEV(TPP-Ce6): retained higher fluorescence intensity over the same period
Quantified Difference	Not extracted from figures; qualitative observation of improved stability with bEV encapsulation
Conditions	PBS incubation, normal light conditions, 14-day monitoring.

Why This Matters

Researchers procuring TPP-Ce6 must be aware that the compound's stability limitations may require formulation optimization for in vivo use, a consideration not necessary for intrinsically stable photosensitizers.

• [1] Kang JH, et al. PHARMACEUTICAL COMPOSITION FOR PREVENTING OR TREATING BRAIN TUMORS COMPRISING EXTRACELLULAR VESICLES LOADED WITH MITOCHONDRIA-TARGETING PHOTOSENSITIZER AS AN ACTIVE INGREDIENT. US Patent App. 18/560,773, 2024. Available at: https://patents.justia.com/patent/20240245802 View Source

TPP-Ce6 Research Applications

Mitochondrial PDT for Brain Tumors

TPP-Ce6 is the preferred photosensitizer for in vivo glioblastoma PDT studies requiring mitochondrial-targeted oxidative damage. As demonstrated in the orthotopic GBM model, TPP-Ce6 combined with light irradiation significantly inhibits tumor growth with minimal systemic toxicity [1]. This scenario exploits TPP-Ce6's mitochondrial accumulation and the corresponding ROS-mediated apoptosis, an effect that Ce6 cannot replicate due to its ER/lysosomal localization [1][2].

Mitochondrial ROS in Apoptosis Signaling

For cell biology studies dissecting mitochondrial ROS-dependent apoptosis pathways, TPP-Ce6 serves as a chemical tool to generate singlet oxygen and hydrogen peroxide directly within the mitochondrial compartment [1]. The altered ROS profile (increased H₂O₂, decreased hydroxyl radicals) relative to unmodified Ce6 permits specific interrogation of mitochondrial oxidative stress signaling [2].

Co-delivery for PDT-Immunotherapy

TPP-Ce6's amphiphilic nature enables carrier-free nanoparticle formation with siRNA payloads, such as siPD-L1, for synergistic photodynamic therapy and immunotherapy [3]. The compound's mitochondrial targeting ensures that PDT-generated ROS damage mitochondria, while the siRNA component silences immune checkpoint proteins, enhancing antitumor immune responses [3].

Sonodynamic Therapy Targeting Mitochondria

Beyond photodynamic therapy, TPP-Ce6 can function as a mitochondria-targeting sonosensitizer. Under ultrasound irradiation, TPP-Ce6 generates ROS that specifically damage mitochondria, offering a non-light-based therapeutic modality for deep-seated tumors [4]. This extends the utility of TPP-Ce6 beyond light-accessible applications.

Application

Selection Property

Validation Focus

Brain Tumor PDT Research

Mitochondrial accumulation & ROS generation

Tumor growth inhibition in orthotopic GBM models

Apoptosis Signaling Studies

ROS speciation (H₂O₂ vs •OH)

Mitochondrial apoptosis pathway activation

siRNA Co‑delivery Research

Carrier‑free nanoparticle formation

PDT–immune checkpoint silencing synergy

Sonodynamic Research

Ultrasound‑triggered ROS generation

Mitochondrial damage in deep‑seated tumor models

• [1] Nguyen Cao TG, et al. Brain endothelial cell-derived extracellular vesicles with a mitochondria-targeting photosensitizer effectively treat glioblastoma by hijacking the blood–brain barrier. Acta Pharmaceutica Sinica B. 2023; 13(9): 3834-3848. DOI: 10.1016/j.apsb.2023.03.023 View Source
• [2] Toupin NP, et al. Trafficking of a Single Photosensitizing Molecule to Different Intracellular Organelles Demonstrates Effective Hydroxyl Radical-Mediated Photodynamic Therapy in the Endoplasmic Reticulum. J Photochem Photobiol B. 2019; 198: 111553. DOI: 10.1016/j.jphotobiol.2019.111553 View Source
• [3] Luo Y, et al. Carrier-free Nanotherapeutics unleashed: Ce6/siPD-L1 co-delivery system synergizes photodynamic and RNAi therapies to combat breast cancer. International Journal of Biological Macromolecules. 2025; 281: 136317. DOI: 10.1016/j.ijbiomac.2025.136317 View Source
• [4] Mitochondria-targeting sonosensitizer-loaded extracellular vesicles for chemo-sonodynamic therapy. Journal of Controlled Release. 2023; 354: 651-663. DOI: 10.1016/j.jconrel.2023.01.025 View Source